Cas no 1805538-65-1 (2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide
• CAS No: 1805538-65-1
• MF: C₆H₅F₂IN₂O₃S
• MW: 350.081779241562
• CID: 4887398
• Update Time: 2025-10-29

2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide

• Inchi： 1S/C6H5F2IN2O3S/c7-6(8)4-5(15(10,13)14)3(9)2(12)1-11-4/h1,6,12H,(H2,10,13,14)
• InChI Key： SIVQRSNHLCQPOS-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1S(N)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.4
• Topological Polar Surface Area: 102

Additional information on 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide

Introduction to 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide (CAS No. 1805538-65-1)

2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide, identified by the CAS number 1805538-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a difluoromethyl substituent, a hydroxy group, an iodo atom, and a sulfonamide moiety, contributes to its unique chemical properties and makes it a promising candidate for further exploration in drug discovery.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in small molecule drugs. This substitution pattern has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The hydroxy group adds another layer of reactivity, enabling various chemical modifications that can fine-tune the pharmacological profile of the compound. Additionally, the iodo atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are commonly employed in the synthesis of complex biaryl structures.

The sulfonamide group at the 3-position of the pyridine ring introduces polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. Sulfonamides have a long history of use in medicinal chemistry, with numerous examples demonstrating their efficacy as inhibitors of enzymes and receptors. The combination of these features in 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide suggests potential applications in multiple therapeutic areas.

Recent advancements in computational chemistry and artificial intelligence have accelerated the process of identifying novel drug candidates. Virtual screening techniques have been employed to evaluate the binding affinity of this compound to various biological targets, including kinases, transcription factors, and other enzymes implicated in diseases such as cancer and inflammation. Preliminary computational studies indicate that this compound exhibits promising interactions with several protein targets, warranting further experimental validation.

In vitro studies have begun to explore the biological activity of 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide. Initial assays have shown moderate activity against certain kinases, suggesting potential as an inhibitor of pathways involved in cell proliferation and survival. The difluoromethyl group appears to contribute significantly to this activity by enhancing binding interactions within the active site of the target enzyme. Additionally, the presence of the hydroxy group allows for hydrogen bonding interactions that may further stabilize the enzyme-inhibitor complex.

One particularly intriguing aspect of this compound is its potential application in developing next-generation kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, and dysregulation of their activity is implicated in a wide range of diseases, most notably cancer. The ability to selectively inhibit specific kinases without affecting others remains a major challenge in drug development. The structural features of 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide, particularly the combination of substituents that enhance binding affinity and selectivity, make it an attractive candidate for further optimization.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making enzymes such as polymerases and proteases attractive targets for antiviral drugs. The sulfonamide moiety has been successfully incorporated into several antiviral drugs due to its ability to disrupt viral enzyme function. By leveraging computational methods to identify optimal analogs of 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide, researchers aim to develop new antiviral compounds with improved efficacy and reduced side effects.

The synthetic accessibility of this compound also plays a crucial role in its potential for drug development. The presence of multiple functional groups provides opportunities for diverse chemical modifications without compromising the core scaffold. This flexibility allows medicinal chemists to systematically explore structure-activity relationships (SAR) and optimize potency while maintaining solubility and pharmacokinetic properties.

Future research will likely focus on expanding the chemical space explored by derivatives of 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide. Techniques such as library synthesis and high-throughput screening will be employed to identify new analogs with enhanced biological activity. Additionally, advances in biocatalysis may enable more sustainable synthetic routes for producing this compound on an industrial scale.

The integration of machine learning models with experimental data has opened new avenues for rational drug design. By combining predictive modeling with traditional wet chemistry approaches, researchers can accelerate the discovery process significantly. This interdisciplinary approach holds great promise for unlocking the full therapeutic potential of compounds like 2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide.

In conclusion,2-(Difluoromethyl)-5-hydroxy-4-iodopyridine-3-sulfonamide (CAS No. 1805538-65-1) represents a structurally intriguing compound with multiple functional groups that make it a versatile tool for pharmaceutical research. Its potential applications span across various therapeutic areas, particularly kinase inhibition and antiviral therapy. With ongoing advancements in computational chemistry and synthetic methodologies, this compound is poised to play a significant role in future drug discovery efforts.